
Safeguarding Your Laboratory: Proper Disposal
of c-Myc Inhibitor 14

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: c-Myc inhibitor 14

Cat. No.: B12375183 Get Quote

Researchers and scientists handling potent small molecule inhibitors like the c-Myc inhibitor
14 must adhere to stringent disposal protocols to ensure laboratory safety and environmental

protection. While a specific Safety Data Sheet (SDS) for "c-Myc inhibitor 14" is not publicly

available, guidance from analogous compounds and general principles of hazardous waste

management provide a clear framework for its safe disposal. This document outlines the

essential procedures for the proper disposal of c-Myc inhibitor 14, ensuring the safety of

laboratory personnel and compliance with regulatory standards.

Hazard Profile and Safety Considerations
Based on the safety data for a closely related compound, c-Myc inhibitor 4, it is prudent to

handle c-Myc inhibitor 14 as a hazardous substance. Key hazard information includes:

Toxicity: Harmful if swallowed.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Given these potential hazards, it is imperative to prevent the release of this compound into the

environment. Under no circumstances should c-Myc inhibitor 14 or its containers be disposed

of in regular trash or down the drain.[2][3][4]
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The following steps provide a comprehensive guide for the safe disposal of c-Myc inhibitor 14
from cradle to grave.

Waste Identification and Segregation:

Treat all materials contaminated with c-Myc inhibitor 14 as hazardous waste. This

includes pure compound, solutions, contaminated personal protective equipment (PPE)

like gloves and lab coats, and any labware (e.g., pipette tips, vials, and flasks) that has

come into contact with the inhibitor.

Segregate the waste at the point of generation.[5][6] Do not mix it with non-hazardous

waste.[7] It is also crucial to avoid mixing incompatible waste streams.[4][5] For instance,

halogenated and non-halogenated solvent wastes should be collected separately.[7]

Container Management:

Use a dedicated, properly labeled, and leak-proof container for collecting c-Myc inhibitor
14 waste.[4][5][6] The container must be compatible with the chemical nature of the waste.

The container must be kept closed at all times, except when adding waste.[2][4][7]

Ensure the container is clearly labeled with the words "Hazardous Waste" and includes the

full chemical name ("c-Myc inhibitor 14") and a description of the contents (e.g., "solid

waste," "solution in DMSO").[3] The appropriate hazard pictograms should also be

marked.[3]

Storage:

Store the hazardous waste container in a designated and secure area within the

laboratory.[5][8] This area should be under the direct supervision of laboratory personnel.

[8]

Utilize secondary containment, such as a tray, to mitigate any potential spills or leaks.[5][7]

Do not store more than 55 gallons of hazardous waste or one quart of acutely hazardous

waste in the laboratory at any one time.[2]
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Disposal of Empty Containers:

A container that held c-Myc inhibitor 14 should be treated as hazardous waste unless

properly decontaminated.

For containers that held acutely hazardous waste, triple rinsing is required. The rinsate

must be collected and disposed of as hazardous waste.[2][5][7]

After thorough rinsing, deface or remove all labels from the empty container before

disposing of it as regular trash.[2][4][7][9]

Arranging for Pickup and Disposal:

The final step is the disposal of the hazardous waste through an approved waste disposal

plant.[1] This is typically managed through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.[2][3][10]

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve filling out a waste collection request form.[2][3]

Quantitative Data Summary
While specific quantitative data for c-Myc inhibitor 14 is not available, the following table

summarizes key information based on a related compound and general laboratory waste

guidelines.
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Parameter Value/Guideline Source

Hazard Class (c-Myc inhibitor

4)

Acute toxicity, Oral (Category

4)
[1]

Hazard Class (c-Myc inhibitor

4)

Acute aquatic toxicity

(Category 1)
[1]

Hazard Class (c-Myc inhibitor

4)

Chronic aquatic toxicity

(Category 1)
[1]

Laboratory Storage Limit
≤ 55 gallons of hazardous

waste
[2]

Laboratory Storage Limit
≤ 1 quart of acute hazardous

waste
[2]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of c-Myc inhibitor
14.
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Generation of c-Myc inhibitor 14 Waste

Segregate as Hazardous Waste

Collect in a Labeled, Compatible, Closed Container

Store in a Designated Area with Secondary Containment

Request Waste Pickup through EHS/Licensed Contractor

Transport to an Approved Waste Disposal Facility

Click to download full resolution via product page

Disposal Workflow for c-Myc Inhibitor 14

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

c-Myc inhibitor 14, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12375183?utm_src=pdf-body-img
https://www.benchchem.com/product/b12375183?utm_src=pdf-body
https://www.benchchem.com/product/b12375183?utm_src=pdf-body
https://www.benchchem.com/product/b12375183?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. c-Myc inhibitor 4|MSDS [dcchemicals.com]

2. vumc.org [vumc.org]

3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

6. acewaste.com.au [acewaste.com.au]

7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

10. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of c-
Myc Inhibitor 14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375183#c-myc-inhibitor-14-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact
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Phone: (601) 213-4426
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